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Compound of Interest

Compound Name: Coccinin

Cat. No.: B1577448 Get Quote

Note: The term "Coccinin" did not yield specific results in the context of molecular biology

research. It is highly probable that this is a reference to coccinellin, an antimicrobial peptide

originally isolated from the hemolymph of the ladybug, Coccinella septempunctata. The

following application notes and protocols are based on the available research for coccinellin.

Introduction
Coccinellin is a 17-amino-acid-residue antimicrobial peptide (AMP) that exhibits broad-

spectrum activity against various microorganisms. As a member of the AMP family, its primary

mechanism of action is believed to involve the disruption of microbial cell membranes, leading

to cell death. This property makes it a subject of interest in the development of novel antibiotics

and in studying host-defense mechanisms. This document provides an overview of its

applications in molecular biology research and detailed protocols for its use.

Applications in Molecular Biology
Antimicrobial Susceptibility Testing: Coccinellin can be used as a model peptide to study the

susceptibility of various bacterial and fungal strains to cationic antimicrobial peptides.

Mechanism of Action Studies: Researchers can utilize coccinellin to investigate the

molecular details of peptide-membrane interactions and the mechanisms of membrane

disruption.
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Drug Discovery and Development: As a template for the design of novel synthetic

antimicrobial agents with improved efficacy and stability.

Host-Pathogen Interaction Studies: Investigating the role of insect-derived antimicrobial

peptides in innate immunity.

Quantitative Data
Table 1: Antimicrobial Activity of Coccinellin

Target Microorganism
Minimum Inhibitory Concentration (MIC)
(µg/mL)

Bacillus subtilis 6

Escherichia coli 50

Staphylococcus aureus 100

Note: The data presented is a summary of available literature and may vary based on

experimental conditions.

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) of Coccinellin
This protocol outlines the steps to determine the MIC of coccinellin against a bacterial strain

using a broth microdilution method.

Materials:

Coccinellin (synthetic or purified)

Bacterial strain of interest (e.g., E. coli, S. aureus)

Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

Sterile 96-well microtiter plates
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Spectrophotometer

Incubator

Procedure:

Prepare Bacterial Inoculum:

Inoculate a single colony of the test bacterium into 5 mL of MHB.

Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase

(approximately 0.5 McFarland standard).

Dilute the bacterial suspension to a final concentration of 5 x 10^5 CFU/mL in MHB.

Prepare Coccinellin Dilutions:

Prepare a stock solution of coccinellin in a suitable solvent (e.g., sterile water or 0.01%

acetic acid).

Perform a serial two-fold dilution of the coccinellin stock solution in MHB in the wells of a

96-well plate. The final volume in each well should be 50 µL.

Inoculation:

Add 50 µL of the prepared bacterial inoculum to each well containing the coccinellin

dilutions.

Include a positive control (bacteria without coccinellin) and a negative control (MHB only).

Incubation:

Incubate the microtiter plate at 37°C for 18-24 hours.

Determine MIC:

The MIC is defined as the lowest concentration of coccinellin that completely inhibits the

visible growth of the bacteria.
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Growth can be assessed visually or by measuring the optical density at 600 nm (OD600)

using a microplate reader.

Visualizations
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Coccinellin.
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Proposed Mechanism of Action of Coccinellin
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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